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Compound of Interest

Compound Name: 1,1-Dichloroethane

Cat. No.: B072308

Essential safety protocols and logistical plans for the laboratory use of 1,1-Dichloroethane,
ensuring the protection of researchers and the integrity of drug development processes.

For laboratory professionals engaged in the fast-paced world of research and development, the
safe handling of chemicals is paramount. This guide provides immediate, actionable
information on the personal protective equipment (PPE), operational procedures, and disposal
plans for 1,1-Dichloroethane, a highly flammable and harmful chemical. Adherence to these
guidelines is critical for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling 1,1-Dichloroethane, a comprehensive PPE strategy is non-negotiable. The
following equipment is essential to prevent exposure through inhalation, skin, or eye contact.[1]

[2]

o Respiratory Protection: In areas with poor ventilation or high concentrations of 1,1-
Dichloroethane, a self-contained breathing apparatus (SCBA) with a full face mask should
be used.[3] For concentrations up to 1000 ppm, any supplied-air respirator is recommended.
[1] For higher concentrations or emergency situations, a pressure-demand or other positive-
pressure mode SCBA is necessary.[1]
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o Eye and Face Protection: Chemical worker goggles are required to prevent eye contact.[3] A
face shield should also be used to protect against splashes.[4]

» Skin Protection: Rubber gloves and protective clothing are mandatory to prevent skin
contact.[3] If clothing becomes wet with the chemical, it should be removed immediately.[1] It
is recommended to use a complete suit that protects against chemicals, which should be
flame-retardant and antistatic.[4]

o Hand Protection: Handle with gloves that have been inspected prior to use.[4] Proper glove
removal technique (without touching the glove's outer surface) should be followed to avoid
skin contact with the product.[4]

Quantitative Safety Data

Understanding the exposure limits and physical properties of 1,1-Dichloroethane is crucial for
a comprehensive safety plan. The following table summarizes key quantitative data from
regulatory bodies.

Parameter Value Source

OSHA PEL-TWA 100 ppm (400 mg/m?3) OSHA[5][6][7]

NIOSH REL-TWA 100 ppm (400 mg/m3) NIOSHI[5][6]

ACGIH TLV-TWA 100 ppm ACGIHI[5][6]

IDLH Value 3,000 ppm NIOSH][3]

Flash Point 22°F C.C./57°F O.C. CAMEO Chemicals[3][8]

Flammability Limits LEL: 5.4% / UEL: 11.4% NIOSH[1]
Abbreviations:

o OSHA PEL-TWA: Occupational Safety and Health Administration Permissible Exposure Limit
- Time-Weighted Average

* NIOSH REL-TWA: National Institute for Occupational Safety and Health Recommended
Exposure Limit - Time-Weighted Average
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ACGIH TLV-TWA: American Conference of Governmental Industrial Hygienists Threshold
Limit Value - Time-Weighted Average

IDLH: Immediately Dangerous to Life or Health

LEL: Lower Explosive Limit

UEL: Upper Explosive Limit

Operational and Disposal Plans: Step-by-Step
Guidance

Handling and Storage:

Ventilation: Always handle 1,1-Dichloroethane in a well-ventilated area, preferably within a
laboratory fume hood.[9][10]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[9]
[11] Use explosion-proof electrical and ventilating equipment.[4][11]

o Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[6][9] Store
away from incompatible materials such as strong oxidizers and strong caustics.[1][4]

o Personal Hygiene: Do not eat, drink, or smoke in areas where 1,1-Dichloroethane is
handled.[9][12] Wash hands thoroughly after handling.[9]

Spill Response: In the event of a spill, immediate and decisive action is required to mitigate
risks. The following workflow outlines the necessary steps.
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1,1-Dichloroethane Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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